Cas no 827340-75-0 (2-Propenoic acid, 3-phenyl-, (3S)-3,7-dimethyl-7-octenyl ester)

• Product name: 2-Propenoic acid, 3-phenyl-, (3S)-3,7-dimethyl-7-octenyl ester
• CAS No: 827340-75-0
• MF: C₁₉H₂₆O₂
• MW: 286.40854
• CID: 684425
• PubChem ID: 71417477

2-Propenoic acid, 3-phenyl-, (3S)-3,7-dimethyl-7-octenyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-phenyl-, (3S)-3,7-dimethyl-7-octenyl ester
• [(3S)-3,7-dimethyloct-7-enyl] 3-phenylprop-2-enoate
• DTXSID90836815
• 827340-75-0
• (3S)-3,7-Dimethyloct-7-en-1-yl 3-phenylprop-2-enoate

• Inchi： InChI=1S/C19H26O2/c1-16(2)8-7-9-17(3)14-15-21-19(20)13-12-18-10-5-4-6-11-18/h4-6,10-13,17H,1,7-9,14-15H2,2-3H3/t17-/m0/s1
• InChI Key： XZBYWTPKEQGTPB-KRWDZBQOSA-N
• SMILES： CC(CCCC(=C)C)CCOC(=O)C=CC1=CC=CC=C1

Computed Properties

• Exact Mass: 286.193280068g/mol
• Monoisotopic Mass: 286.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 6.2
• Topological Polar Surface Area: 26.3Ų